Cas no 90349-87-4 (5-(p-Aminophenyl)-2-thiazolamine)

• Product Name: 5-(p-Aminophenyl)-2-thiazolamine
• CAS No: 90349-87-4
• MF: C₉H₉N₃S
• MW: 191.252859830856
• CID: 4758500
• PubChem ID: 605642
• Update Time: 2026-02-26

5-(p-Aminophenyl)-2-thiazolamine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Aminophenyl)thiazol-2-amine
• 5-(p-Aminophenyl)-2-thiazolamine
• 2-amino-5-(p-aminophenyl)thiazole
• 2-Amino-5-(4-aminophenyl)thiazole
• 5-(4-Aminophenyl)-1,3-thiazol-2-amine #
• F77085
• AKOS015942110
• 5-(4-Aminophenyl)-1,3-thiazol-2-amine
• CGEBKMQTSUAAMN-UHFFFAOYSA-N
• CS-0528868
• BS-48620
• 90349-87-4
• MFCD14707011
• SCHEMBL12091997

• Inchi： 1S/C9H9N3S/c10-7-3-1-6(2-4-7)8-5-12-9(11)13-8/h1-5H,10H2,(H2,11,12)
• InChI Key： CGEBKMQTSUAAMN-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 191.05171847g/mol
• Monoisotopic Mass: 191.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines